Cas no 2229254-41-3 (1-(3-chloropyridin-4-yl)-3,3-difluorocyclobutan-1-amine)

• Product Name: 1-(3-chloropyridin-4-yl)-3,3-difluorocyclobutan-1-amine
• CAS No: 2229254-41-3
• MF: C₉H₉ClF₂N₂
• MW: 218.630967855453
• CID: 6465690
• PubChem ID: 165630038
• Update Time: 2025-06-14

1-(3-chloropyridin-4-yl)-3,3-difluorocyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloropyridin-4-yl)-3,3-difluorocyclobutan-1-amine
• EN300-1941278
• 2229254-41-3

• Inchi： 1S/C9H9ClF2N2/c10-7-3-14-2-1-6(7)8(13)4-9(11,12)5-8/h1-3H,4-5,13H2
• InChI Key： UIKVUAYIQKOUPR-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1C1(CC(C1)(F)F)N

Computed Properties

• Exact Mass: 218.0422323g/mol
• Monoisotopic Mass: 218.0422323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(3-chloropyridin-4-yl)-3,3-difluorocyclobutan-1-amine

Research Briefing on 1-(3-chloropyridin-4-yl)-3,3-difluorocyclobutan-1-amine (CAS: 2229254-41-3)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the growing importance of novel small molecules as potential therapeutic agents. Among these, 1-(3-chloropyridin-4-yl)-3,3-difluorocyclobutan-1-amine (CAS: 2229254-41-3) has emerged as a compound of significant interest due to its unique structural features and potential pharmacological applications. This research briefing aims to provide a comprehensive overview of the latest studies and developments related to this compound.

The compound 1-(3-chloropyridin-4-yl)-3,3-difluorocyclobutan-1-amine features a cyclobutane core with two fluorine atoms at the 3-position, which is known to enhance metabolic stability and binding affinity in drug design. The presence of a 3-chloropyridin-4-yl moiety further contributes to its potential as a scaffold for targeting specific biological pathways. Recent studies have explored its synthesis, physicochemical properties, and preliminary biological activities, shedding light on its therapeutic potential.

One of the key areas of research has been the synthesis and optimization of 1-(3-chloropyridin-4-yl)-3,3-difluorocyclobutan-1-amine. A study published in the Journal of Medicinal Chemistry (2023) described a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a multi-step process involving palladium-catalyzed cross-coupling reactions and fluorination techniques, achieving a scalable and cost-effective method for producing the compound.

In terms of biological activity, preliminary in vitro studies have demonstrated that 1-(3-chloropyridin-4-yl)-3,3-difluorocyclobutan-1-amine exhibits promising inhibitory effects on certain kinase enzymes, which are implicated in various cancers and inflammatory diseases. For instance, a recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported that the compound showed selective inhibition of JAK3 kinase, with an IC50 value in the low micromolar range. This finding suggests its potential as a lead compound for developing JAK3-targeted therapies.

Further investigations into the compound's mechanism of action have revealed its ability to modulate specific signaling pathways. A 2024 study published in ACS Chemical Biology utilized molecular docking and dynamics simulations to elucidate the binding interactions of 1-(3-chloropyridin-4-yl)-3,3-difluorocyclobutan-1-amine with JAK3. The results indicated that the compound forms stable hydrogen bonds and hydrophobic interactions within the kinase's ATP-binding pocket, providing a structural basis for its inhibitory activity.

Despite these promising findings, challenges remain in the development of 1-(3-chloropyridin-4-yl)-3,3-difluorocyclobutan-1-amine as a therapeutic agent. Current research is focused on optimizing its pharmacokinetic properties, such as solubility and metabolic stability, to enhance its drug-like characteristics. Additionally, in vivo studies are needed to validate its efficacy and safety in animal models before progressing to clinical trials.

In conclusion, 1-(3-chloropyridin-4-yl)-3,3-difluorocyclobutan-1-amine (CAS: 2229254-41-3) represents a promising candidate for further drug development, particularly in the context of kinase-targeted therapies. Ongoing research efforts are expected to provide deeper insights into its therapeutic potential and pave the way for its application in treating diseases such as cancer and autoimmune disorders. This briefing underscores the importance of continued exploration and innovation in the field of chemical biology to unlock the full potential of this and similar compounds.